Cas no 90742-94-2 ((S)-3-Isopropylamino-1,2-propanediol)

• Product Name: (S)-3-Isopropylamino-1,2-propanediol
• CAS No: 90742-94-2
• MF: C₆H₁₅NO₂
• MW: 133.18880200386
• MDL: MFCD00237129
• CID: 798745
• PubChem ID: 7019748
• Update Time: 2025-05-23

(S)-3-Isopropylamino-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-[(1-methylethyl)amino]-, (2S)-
• (S)-3-Isopropylamino-1,2-propanediol
• (S)-3-Isopropylamino-1002-propanediol
• 90742-94-2
• 1,2-Propanediol, 3-((1-methylethyl)amino)-, (2S)-
• MFCD00237129
• (S)-3-isopropylamino-1,2-propanediol, AldrichCPR
• (S)-1-Isopropylaminopropanediol
• 3-Isopropylamino-1,2-propanediol, (-)-
• (2S)-3-[(propan-2-yl)amino]propane-1,2-diol
• (S)-3-(Isopropylamino)propane-1,2-diol
• AT17755
• SCHEMBL4374793
• DTXSID10238251
• I79H4QO2FE
• (2S)-3-(propan-2-ylamino)propane-1,2-diol
• BS-29657
• AKOS017343046
• UNII-I79H4QO2FE
• Q27280540
• (2S)-3-(isopropylamino)propane-1,2-diol
• (-)-3-isopropylamino-1,2-propanediol

• MDL： MFCD00237129
• Inchi： 1S/C6H15NO2/c1-5(2)7-3-6(9)4-8/h5-9H,3-4H2,1-2H3/t6-/m0/s1
• InChI Key： YKBZGEJJKPNRSI-LURJTMIESA-N
• SMILES： O[C@H](CO)CNC(C)C

Computed Properties

• Exact Mass: 133.110278721g/mol
• Monoisotopic Mass: 133.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 66.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.49000
• LogP: -0.27150

(S)-3-Isopropylamino-1,2-propanediol Security Information

• Hazard Category Code： 36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on (S)-3-Isopropylamino-1,2-propanediol

Comprehensive Overview of (S)-3-Isopropylamino-1,2-propanediol (CAS No. 90742-94-2): Properties, Applications, and Industry Insights

(S)-3-Isopropylamino-1,2-propanediol (CAS No. 90742-94-2) is a chiral organic compound with significant relevance in pharmaceutical and chemical research. Its molecular structure features a propanediol backbone substituted with an isopropylamino group, making it a versatile intermediate in synthetic chemistry. The compound's stereospecificity is particularly valuable for designing enantiomerically pure drugs, aligning with the growing demand for chiral synthesis in modern therapeutics.

In recent years, the compound has garnered attention due to its potential applications in green chemistry and sustainable synthesis. Researchers are exploring its role as a biodegradable ligand or catalyst in asymmetric reactions, addressing the industry's shift toward eco-friendly processes. The pharmaceutical industry also values (S)-3-Isopropylamino-1,2-propanediol for its utility in developing beta-blockers and cardiovascular drugs, where chirality directly impacts efficacy and safety profiles.

The compound's physicochemical properties, such as solubility in polar solvents and stability under mild conditions, enhance its practicality in lab-scale and industrial applications. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity and enantiomeric excess, critical for compliance with Good Manufacturing Practices (GMP). These attributes make it a staple in fine chemical production and API (Active Pharmaceutical Ingredient) synthesis.

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Emerging trends in personalized medicine and targeted drug delivery further underscore the importance of chiral intermediates like (S)-3-Isopropylamino-1,2-propanediol. Its adaptability in peptide modification and prodrug design positions it as a key player in next-generation therapeutics. As regulatory agencies emphasize quality-by-design (QbD) principles, the compound's well-characterized properties support streamlined drug development pipelines.

In conclusion, (S)-3-Isopropylamino-1,2-propanediol (CAS No. 90742-94-2) exemplifies the intersection of innovation and practical utility in synthetic chemistry. Its role in advancing sustainable pharmaceuticals and high-precision synthesis ensures enduring relevance across academic and industrial sectors. Future research may explore novel derivatives or hybrid systems to expand its applicability in biocatalysis and material science.